![molecular formula C8H10N2O2 B1584607 2-Methoxybenzhydrazide CAS No. 7466-54-8](/img/structure/B1584607.png)
2-Methoxybenzhydrazide
Overview
Description
2-Methoxybenzhydrazide is a chemical compound with the molecular formula C8H10N2O2 . It has an average mass of 166.177 Da and a monoisotopic mass of 166.074234 Da . It is also known by other names such as 2-Methoxybenzohydrazid .
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The IUPAC Standard InChI is InChI=1S/C8H10N2O2/c1-12-7-5-3-2-4-6(7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11) .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 166.18 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Antichagasic Activity
2-Methoxybenzhydrazide (2-MH) has been studied for its potential in treating Chagas disease. Novel copper complexes containing 2-MH showed significant in vitro anti-Trypanosoma cruzi activity, surpassing the effectiveness of benznidazole, the main drug used for this disease. One such complex, [Cu(4-MH)(dmb)(ClO4)2], demonstrated high selectivity and reduced parasitemia by 64% in preliminary in vivo assays (Paixão et al., 2019).
Crystal Structure Analysis
The study of the crystal structure of N′-(3,4-Dihydroxybenzylidene)-2-methoxybenzohydrazide provides insights into its molecular arrangement. This compound, prepared from 3,4-dihydroxybenzaldehyde and this compound, displayed an intramolecular N–H⋯O hydrogen bond and a minimal dihedral angle between aromatic rings (Shen, Li, & Zheng, 2012).
Antimicrobial Activities
The antimicrobial properties of 3-methoxysalicylaldehyde-2-aminobenzhydrazone (a related compound to this compound) and its transition metal complexes have been studied. These complexes generally showed better antibacterial and antifungal activity than the free ligand, with the Cu(II) complex exhibiting the highest antimicrobial activity among the compounds tested (Badiger et al., 2012).
Spectroscopic Investigations
Spectroscopic investigations, including FT-IR and FT-Raman, were conducted on 2-hydroxybenzhydrazied (2HBD), a molecule similar to this compound. These studies helped understand the chemical properties and the antibacterial and antifungal activities of 2HBD, assessed using molecular docking (Ramesh et al., 2020).
Role in Reactive Oxygen Species Generation
The role of 2-methoxyestradiol, a derivative of this compound, in generating reactive oxygen species and inducing apoptosis in leukemia cells was investigated. This study highlighted the importance of reactive oxygen species in the cytotoxic effect of 2-methoxyestradiol, suggesting potential therapeutic applications (She et al., 2007).
Ligand-Modulated Nuclearity and Geometry
A study on nickel(II) hydrazone complexes, which include 3-methoxysalicylaldehyde (related to this compound), revealed how ligand substitution impacts the nuclearity and geometry of these complexes. This research provides insights into the structural and chemical properties of such complexes (Vrdoljak et al., 2023).
Safety and Hazards
2-Methoxybenzhydrazide may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation .
properties
IUPAC Name |
2-methoxybenzohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-12-7-5-3-2-4-6(7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMGXWNSSMGAHCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70225642 | |
Record name | 2-Methoxybenzoyl hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70225642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7466-54-8 | |
Record name | 2-Methoxybenzohydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7466-54-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methoxybenzoyl hydrazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007466548 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | o-Methoxybenzohydrazide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402658 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Methoxybenzoyl hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70225642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | o-anisohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.418 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-METHOXYBENZOYL HYDRAZIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/19I9PY8G1D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-Methoxybenzohydrazide?
A1: The molecular formula of 2-Methoxybenzohydrazide is C8H10N2O2, and its molecular weight is 166.18 g/mol. []
Q2: What spectroscopic techniques are commonly used to characterize 2-Methoxybenzohydrazide?
A2: Commonly employed techniques include Fourier-transform infrared spectroscopy (FTIR) [2, 3, 5-8, 11-14, 16, 18-20, 22, 23], nuclear magnetic resonance (NMR) spectroscopy (specifically 1H NMR) [, , ], and ultraviolet-visible (UV-Vis) spectroscopy [, , ]. X-ray diffraction is often used to determine the crystal structure of the compound and its derivatives. [2-8, 11-14, 16-20, 22, 23]
Q3: What key structural features are revealed by spectroscopic analyses of 2-Methoxybenzohydrazide?
A3: FTIR spectra confirm the presence of characteristic functional groups: carbonyl (C=O), hydrazide (N-H), and aromatic C-H stretching vibrations. NMR provides information on the hydrogen atom environments within the molecule, confirming its structure. X-ray crystallography reveals the spatial arrangement of atoms, highlighting the E or Z configuration about the C=N bond in derivatives, and often showing intramolecular hydrogen bonding. [2-8, 11-14, 16-20, 22, 23]
Q4: How is 2-Methoxybenzohydrazide commonly synthesized?
A4: It is typically prepared by reacting methyl 2-methoxybenzoate with hydrazine hydrate. []
Q5: What is the significance of the hydrazide group in 2-Methoxybenzohydrazide's reactivity?
A5: The hydrazide group (-CONHNH2) is highly reactive and easily undergoes condensation reactions, particularly with aldehydes and ketones, to form hydrazones (Schiff bases). [2, 3, 5-8, 11-14, 16, 18-20, 22]
Q6: What types of heterocyclic compounds can be synthesized using 2-Methoxybenzohydrazide as a starting material?
A6: 2-Methoxybenzohydrazide serves as a precursor for various heterocycles, including 1,3,4-oxadiazoles [, , ] and 1,3-oxazepines [].
Q7: What is the role of 2-Methoxybenzohydrazide in forming coordination complexes?
A7: The presence of both nitrogen and oxygen atoms with lone pairs in 2-Methoxybenzohydrazide, particularly in its hydrazone derivatives, allows it to act as a chelating ligand, coordinating to metal ions like vanadium [, ], molybdenum [, , ], and zinc [].
Q8: What are the potential applications of 2-Methoxybenzohydrazide derivatives in medicinal chemistry?
A8: Derivatives have shown promising biological activities, including antimicrobial (antibacterial and antifungal) [], insulin-mimetic [], and antiglycation properties. [, ]
Q9: How does the structure of 2-Methoxybenzohydrazide derivatives influence their biological activity?
A9: Modifying the substituents on the benzene ring or the hydrazone moiety can significantly impact the biological activity of the resulting compounds. For example, introducing halogens (like bromine or chlorine) or other functional groups can alter the compound's lipophilicity, polarity, and electronic properties, ultimately affecting its interaction with biological targets. [5-8, 11, 13, 16, 18-20, 22]
Q10: How is computational chemistry employed in research related to 2-Methoxybenzohydrazide?
A10: Computational methods are valuable for predicting the properties and behavior of 2-Methoxybenzohydrazide derivatives. Molecular modeling and simulations can help understand their conformation, interactions with biological targets, and structure-activity relationships (SAR). [] Quantitative structure-activity relationship (QSAR) models, correlating molecular descriptors with biological activity, can guide the design of novel derivatives with improved potency and selectivity. []
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